Cas no 2228252-12-6 (5-1-(hydroxymethyl)cyclobutylthiophene-3-carbonitrile)

• Product Name: 5-1-(hydroxymethyl)cyclobutylthiophene-3-carbonitrile
• CAS No: 2228252-12-6
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 6378947
• PubChem ID: 165713434
• Update Time: 2025-08-05

5-1-(hydroxymethyl)cyclobutylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-1-(hydroxymethyl)cyclobutylthiophene-3-carbonitrile
• EN300-1751529
• 5-[1-(hydroxymethyl)cyclobutyl]thiophene-3-carbonitrile
• 2228252-12-6

• Inchi： 1S/C10H11NOS/c11-5-8-4-9(13-6-8)10(7-12)2-1-3-10/h4,6,12H,1-3,7H2
• InChI Key： CAXZBKAOQWKESY-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1(CO)CCC1

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.3Ų

Additional information on 5-1-(hydroxymethyl)cyclobutylthiophene-3-carbonitrile

Introduction to 5-1-(hydroxymethyl)cyclobutylthiophene-3-carbonitrile (CAS No: 2228252-12-6)

5-1-(hydroxymethyl)cyclobutylthiophene-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No) 2228252-12-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiophene family, which is well-known for its diverse biological activities and utility in drug development. The structural features of 5-1-(hydroxymethyl)cyclobutylthiophene-3-carbonitrile, particularly the presence of both a hydroxymethyl group and a cyano group, make it a promising candidate for further investigation in synthetic chemistry and drug discovery.

The< b>cyclobutyl moiety in the molecular structure introduces rigidity, which can influence the compound's pharmacokinetic properties and binding affinity to biological targets. This structural motif has been extensively studied for its potential in modulating various biological pathways, including those relevant to neurological disorders, inflammation, and cancer. The incorporation of a< b>hydroxymethyl group further enhances the compound's reactivity, allowing for diverse functionalization strategies that can be tailored to specific pharmacological needs.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. Research has demonstrated that thiophene-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the< b>cyclobutylthiophene scaffold has shown promise in targeting enzymes and receptors involved in disease pathways. The cyano group at the 3-position of the thiophene ring adds another layer of functionality, enabling further derivatization and optimization for enhanced bioactivity.

The synthesis of 5-1-(hydroxymethyl)cyclobutylthiophene-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The< b>hydroxymethyl group introduces a potential site for hydrogen bonding interactions, which can be exploited to improve binding affinity in drug-like molecules.

The pharmacological potential of 5-1-(hydroxymethyl)cyclobutylthiophene-3-carbonitrile has been explored in several preclinical studies. These investigations have highlighted its ability to interact with specific biological targets, including kinases and transcription factors. The compound's unique structural features suggest that it may be effective in modulating signaling pathways associated with various diseases. Additionally, the presence of both polar (< b>hydroxymethyl) and non-polar (cyclobutyl) regions enhances its solubility profile, making it a viable candidate for oral administration.

In conclusion, 5-1-(hydroxymethyl)cyclobutylthiophene-3-carbonitrile (CAS No: 2228252-12-6) represents a significant advancement in medicinal chemistry research. Its structural complexity and functional diversity make it an attractive scaffold for developing novel therapeutic agents. Further studies are warranted to fully elucidate its pharmacological properties and explore its potential in treating human diseases. The ongoing research in this area holds promise for the development of next-generation pharmaceuticals with improved efficacy and reduced side effects.